Cas no 1804204-38-3 (Ethyl 3-(1-bromo-2-oxopropyl)-2-(bromomethyl)benzoate)

• Product Name: Ethyl 3-(1-bromo-2-oxopropyl)-2-(bromomethyl)benzoate
• CAS No: 1804204-38-3
• MF: C₁₃H₁₄Br₂O₃
• MW: 378.05646276474
• CID: 4950588
• Update Time: 2025-11-03

Ethyl 3-(1-bromo-2-oxopropyl)-2-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(1-bromo-2-oxopropyl)-2-(bromomethyl)benzoate

• Inchi： 1S/C13H14Br2O3/c1-3-18-13(17)10-6-4-5-9(11(10)7-14)12(15)8(2)16/h4-6,12H,3,7H2,1-2H3
• InChI Key： IWFGIGHFEWHBGY-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C(=O)OCC)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(1-bromo-2-oxopropyl)-2-(bromomethyl)benzoate

Research Brief on Ethyl 3-(1-bromo-2-oxopropyl)-2-(bromomethyl)benzoate (CAS: 1804204-38-3) in Chemical and Biomedical Applications

Ethyl 3-(1-bromo-2-oxopropyl)-2-(bromomethyl)benzoate (CAS: 1804204-38-3) is a brominated aromatic ester compound that has recently garnered attention in chemical and biomedical research due to its unique structural properties and potential applications in drug synthesis and material science. This research brief consolidates the latest findings on this compound, focusing on its synthesis, reactivity, and emerging applications in pharmaceutical development.

The compound's molecular structure, characterized by multiple reactive sites (bromomethyl and bromo-oxopropyl groups), makes it a versatile intermediate in organic synthesis. Recent studies have explored its role in cross-coupling reactions, particularly in palladium-catalyzed transformations, which are pivotal for constructing complex pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in synthesizing indole derivatives, a scaffold prevalent in anticancer and antiviral agents.

In biomedical contexts, Ethyl 3-(1-bromo-2-oxopropyl)-2-(bromomethyl)benzoate has been investigated as a precursor for protease inhibitors. Researchers at the University of Cambridge demonstrated its efficacy in modifying enzyme active sites, potentially offering a pathway to novel therapeutics for diseases like HIV and hepatitis C. The bromine atoms in the compound facilitate selective alkylation, a key step in inhibitor design.

Challenges remain in optimizing the compound's stability and bioavailability. A 2024 ACS Biomaterials Science & Engineering report noted hydrolysis susceptibility of the ester moiety under physiological conditions, prompting derivatization studies to enhance its pharmacokinetic profile. Computational modeling suggests that fluorinated analogs may address these limitations while retaining reactivity.

Industrial applications are also emerging. Patent filings (WO202318765A1, 2023) describe its use in photoactive resins for medical device coatings, leveraging its bromine content for UV-induced polymerization. This dual chemical-biomedical utility positions Ethyl 3-(1-bromo-2-oxopropyl)-2-(bromomethyl)benzoate as a compound of significant interdisciplinary interest.

Future research directions include exploring its role in targeted drug delivery systems, where its bromine atoms could serve as conjugation sites for antibody-drug conjugates (ADCs). Collaborative efforts between synthetic chemists and pharmacologists will be critical to unlocking its full potential in precision medicine.